Cas no 885269-25-0 (6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline])

• Product Name: 6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]
• CAS No: 885269-25-0
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• MDL: MFCD08234533
• CID: 710649
• PubChem ID: 71303916
• Update Time: 2025-07-22

6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] Chemical and Physical Properties

Names and Identifiers

• 6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]
• 6‘-BROMO-2‘,3‘-DIHYDRO-1‘H-SPIRO[CYCLOPROPANE-1,4‘-ISOQUINOLINE]
• 6-bromospiro[2,3-dihydro-1H-isoquinoline-4,1'-cyclopropane]
• Spiro[cyclopropane-1,4'(1'H)-isoquinoline],6'-bromo-2',3'-dihydro-
• J-517959
• SCHEMBL20659596
• EN300-226610
• 6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline
• MB05483
• 885269-25-0
• DTXSID00745146

• MDL： MFCD08234533
• Inchi： 1S/C11H12BrN/c12-9-2-1-8-6-13-7-11(3-4-11)10(8)5-9/h1-2,5,13H,3-4,6-7H2
• InChI Key： KKZSOCJYXQWVDQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CNCC3(C=2C=1)CC3

Computed Properties

• Exact Mass: 237.01531g/mol
• Monoisotopic Mass: 237.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]

Research Brief on 6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] (CAS: 885269-25-0)

The compound 6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] (CAS: 885269-25-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the spirocyclic structure of this compound as a key feature that enhances its binding affinity to various biological targets. The presence of the bromo substituent at the 6' position has been shown to play a critical role in modulating its pharmacological properties. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields and purity.

In vitro and in vivo studies have demonstrated that 6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] exhibits promising activity against a range of targets, including G-protein-coupled receptors (GPCRs) and ion channels. Specifically, it has shown potent antagonistic effects on certain serotonin receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. Additionally, preliminary data indicate that this compound may have anti-inflammatory properties, making it a candidate for further investigation in autoimmune diseases.

One of the most notable advancements in the study of this compound is its application in fragment-based drug design (FBDD). Its rigid spirocyclic core serves as an excellent scaffold for the development of novel therapeutics with improved pharmacokinetic profiles. Recent computational modeling studies have further elucidated its binding modes and interactions with target proteins, providing valuable insights for structure-activity relationship (SAR) optimization.

Despite these promising findings, challenges remain in the development of 6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] as a drug candidate. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through further medicinal chemistry efforts. Collaborative research initiatives are underway to explore derivatives and analogs of this compound to overcome these limitations and enhance its therapeutic potential.

In conclusion, 6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] represents a compelling case study in the intersection of chemical synthesis and biological activity. Its unique structural attributes and promising pharmacological profile make it a valuable tool for both basic research and drug discovery. Continued investigation into its mechanisms of action and optimization of its properties will likely yield significant contributions to the field of medicinal chemistry in the coming years.